methyl [5-(2-chloro-5-nitrobenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate

• IUPAC Name: methyl 2-[(5E)-5-[(2-chloro-5-nitrophenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]acetate
• InChI: InChI=1S/C13H9ClN2O6S/c1-22-11(17)6-15-12(18)10(23-13(15)19)5-7-4-8(16(20)21)2-3-9(7)14/h2-5H,6H2,1H3/b10-5+
• InChI Key: WRDKCIWJQMMROB-BJMVGYQFSA-N
• Canonical SMILES: COC(=O)CN1C(=O)C(=CC2=C(C=CC(=C2)[N+](=O)[O-])Cl)SC1=O
• Isomeric SMILES: COC(=O)CN1C(=O)/C(=C\C2=C(C=CC(=C2)[N+](=O)[O-])Cl)/SC1=O
• Molecular Formula: C13H9ClN2O6S
• Molecular Weight: 356.74 g/mol

Description

Methyl [5-(2-chloro-5-nitrobenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate is a compound that has been the focus of scientific research due to its potential applications in various fields.

Scientific Research Applications

Methyl [5-(2-chloro-5-nitrobenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate has been studied for its potential applications in various fields. One area of research is in the development of new drugs, as this compound has been shown to have antimicrobial, antifungal, and anticancer properties. It has also been studied for its potential as a fluorescent probe for detecting metal ions in biological samples.

Mechanism of Action

The mechanism of action of methyl [5-(2-chloro-5-nitrobenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate is not fully understood, but it is believed to act by inhibiting enzymes or proteins involved in cellular processes. For example, it has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell cycle progression.
Biochemical and Physiological Effects
Methyl [5-(2-chloro-5-nitrobenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of various microorganisms, including bacteria and fungi. It has also been shown to have anticancer properties, inhibiting the growth of cancer cells in vitro and in vivo. Additionally, it has been shown to have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One advantage of using methyl [5-(2-chloro-5-nitrobenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate in lab experiments is its potential as a fluorescent probe for detecting metal ions. Another advantage is its broad-spectrum antimicrobial activity. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to optimize its use in certain applications.

Future Directions

There are many potential future directions for the study of methyl [5-(2-chloro-5-nitrobenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate. One area of research is in the development of new drugs, particularly for the treatment of cancer and infectious diseases. Another area of research is in the development of new fluorescent probes for detecting metal ions in biological samples. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to optimize its use in various applications.